Cas no 1361727-89-0 (5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine)

• Product Name: 5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine
• CAS No: 1361727-89-0
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4826764
• Update Time: 2025-06-12

5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine
• 5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine

• Inchi： 1S/C11H7Cl3N2/c12-4-7-5-15-11(16-6-7)10-8(13)2-1-3-9(10)14/h1-3,5-6H,4H2
• InChI Key： JOWWBLAXOCQGFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1N=CC(CCl)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine

Comprehensive Overview of 5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine (CAS No. 1361727-89-0)

5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine (CAS No. 1361727-89-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and dichlorophenyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the reactive chloromethyl group, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its potential role in developing kinase inhibitors and antiviral agents, aligning with global trends in precision medicine. The compound's CAS registry number (1361727-89-0) is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the chloromethyl functionality of this compound enables facile derivatization, making it invaluable for structure-activity relationship (SAR) studies. Its dichlorophenyl moiety contributes to enhanced lipophilicity, a property often exploited in optimizing drug bioavailability. These attributes have positioned CAS No. 1361727-89-0 as a subject of numerous patents, particularly in oncology and CNS drug development.

Environmental and regulatory considerations are also shaping the discourse around 5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine. With increasing focus on green chemistry, researchers are exploring solvent-free synthetic routes and catalytic modifications to improve the compound's sustainability profile. This aligns with industry-wide efforts to reduce waste and energy consumption in chemical manufacturing.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with stringent quality control standards. The precise quantification of its isomeric purity is crucial, given its application in sensitive pharmacological contexts. These analytical challenges are frequently discussed in peer-reviewed journals, further highlighting the compound's scientific importance.

Looking ahead, 5-(Chloromethyl)-2-(2,6-dichlorophenyl)pyrimidine is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent drug design. Its structural flexibility allows for innovative modifications that could address unmet medical needs, particularly in complex diseases. As the scientific community continues to explore its potential, CAS No. 1361727-89-0 remains a compound of enduring interest and utility.